Cas no 858769-71-8 ((2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate)

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate structure
858769-71-8 structure
Product name:(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
CAS No:858769-71-8
MF:C20H18O5
MW:338.353926181793
CID:5556216

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate
    • (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
    • Inchi: 1S/C20H18O5/c1-12(2)20(22)24-14-8-9-15-17(11-14)25-18(19(15)21)10-13-6-4-5-7-16(13)23-3/h4-12H,1-3H3
    • InChI Key: WPDWZWJWGPNGET-UHFFFAOYSA-N
    • SMILES: C(OC1C=C2OC(=CC3=CC=CC=C3OC)C(=O)C2=CC=1)(=O)C(C)C

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3139-2106-5mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3139-2106-2mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3139-2106-20mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
20mg
$99.0 2023-07-05
Life Chemicals
F3139-2106-10mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
10mg
$79.0 2023-07-05
Life Chemicals
F3139-2106-20μmol
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3139-2106-50mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
50mg
$160.0 2023-07-05
Life Chemicals
F3139-2106-75mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
75mg
$208.0 2023-07-05
Life Chemicals
F3139-2106-1mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3139-2106-3mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3139-2106-40mg
(2Z)-2-[(2-methoxyphenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
858769-71-8 90%+
40mg
$140.0 2023-07-05

Additional information on (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

Compound CAS No. 858769-71-8: (2Z)-2-(2-Methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

The compound with CAS No. 858769-71-8, commonly referred to as (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of the methoxyphenyl group and the acetate ester moiety further enhances its chemical complexity and functional diversity. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The benzofuran core is known to exhibit unique electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its scalability in industrial applications.

The synthesis of this compound involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the benzofuran ring through cyclization reactions, followed by functionalization with the methoxyphenyl and acetate groups. The stereochemistry at the Z-position is critical for determining the compound's physical and chemical properties, as highlighted in a recent study published in Nature Communications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological effects. Initial assessments suggest that it has a moderate environmental footprint, with degradation pathways involving microbial activity and hydrolysis. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 858769-71-8 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.

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